3-(3-Bromo-4-methoxyphenyl)propanoic acid

• IUPAC Name: 3-(3-bromo-4-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C10H11BrO3/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13)
• InChI Key: MLXVZRVWVCOUBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC(=O)O)Br
• Molecular Formula: C10H11BrO3
• DSSTOX Substance ID: DTXSID40404129
• Molecular Weight: 259.10 g/mol
• CAS RN: 1857-57-4

Description

3-(3-Bromo-4-methoxyphenyl)propanoic acid is a compound that belongs to the class of organic compounds known as phenylpropanoic acids. These are compounds with a structure containing a benzene ring conjugated to a propanoic acid.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring attached to a propanoic acid group. The benzene ring is substituted with a bromo group at the 3rd position and a methoxy group at the 4th position.

Scientific Research Applications

Phytotoxic and Mutagenic Effects

Research by Jităreanu et al. (2013) explored the phytotoxicity and genotoxicity of cinnamic acid derivatives, including 2,3-dibromo-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-propanoic acid, on wheat seeds. The study found these compounds inhibited germination and mitotic activity, and affected plantlet metabolism, such as decreasing total polyphenol content in treated plantlets (Jităreanu et al., 2013).

Isolation from Red Algae

Zhao et al. (2004) identified bromophenol derivatives from the red alga Rhodomela confervoides, including compounds structurally related to 3-(3-Bromo-4-methoxyphenyl)propanoic acid. These compounds were found inactive against several human cancer cell lines and microorganisms (Zhao et al., 2004).

Electrochemical Hydrogenation

A study by Korotaeva et al. (2011) demonstrated the use of electrosynthesis for hydrogenation in methoxyphenylpropenoic acids, yielding methoxyphenylpropanoic acids. This process has potential applications in chemical synthesis and manufacturing (Korotaeva et al., 2011).

Synthesis of Derivatives

Tan Bin (2011) reported the synthesis of 3-methyl-2-(4-methoxyphenyl) morpholine hydrochloride from a compound structurally similar to this compound, showcasing potential applications in chemical synthesis and pharmaceuticals (Tan Bin, 2011).

Ring Closure Studies

Brown et al. (1971) conducted research on the acid-catalysed ring closure of methoxyphenylpropionic acid derivatives, leading to the formation of indanones. Such reactions are significant in organic chemistry and pharmaceutical synthesis (Brown et al., 1971).

Molecular Structure Analysis

Guzei et al. (2010) analyzed the molecular structure of 2-(3-Bromo-4-methoxyphenyl)acetic acid, a compound related to this compound. Their study provided insights into the electronic properties of the molecule and its interactions (Guzei et al., 2010).

Renewable Building Blocks for Benzoxazine

Trejo-Machin et al. (2017) explored the use of phloretic acid (3-(4-Hydroxyphenyl)propanoic acid) as a renewable building block for benzoxazine formation. This study highlights the potential of using similar compounds in eco-friendly material science applications (Trejo-Machin et al., 2017).

Synthesis of Arylpiperidines

Loozen and Brands (1981) described a method for synthesizing arylpiperidines using compounds similar to this compound, which is relevant for pharmaceutical applications (Loozen & Brands, 1981).

Biochemical Analysis

Biochemical Properties

It is known that similar compounds interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

Related compounds have been shown to have varying effects at different dosages .

Metabolic Pathways

It is likely that it interacts with various enzymes or cofactors and may have effects on metabolic flux or metabolite levels .

Transport and Distribution

It is likely that it interacts with various transporters or binding proteins and may have effects on its localization or accumulation .

Synthesis routes and methods I

Procedure details

To a solution of 3-(4-methoxyphenyl)propionic acid (4.0 g, 22.2 mmol) in acetic acid (20 ml) was added bromine (3.9 g, 24.4 mmol) gradually dropwise at 10° C. and the mixture was stirred at room temperature for 30 minutes. This reaction mixture was diluted with water and extracted with ethyl acetate. The extract was washed serially with saturated saline and water and dried over anhydrous magnesium sulfate and the solvent was distilled off under reduced pressure. The residue was washed with hexane to provide the title compound (yield 5.0 g, 87%).

Synthesis routes and methods II

Procedure details

154 g (0.535 mol) of ethyl3-(3-bromo-4-methoxyphenyl)propanoate are mixed with 45 g (0.8 mol) of potassium hydroxide, 600 ml of methanol and 300 ml of water. The mixture is heated at reflux for 3 hours, and the methanol is then evaporated off. The solution obtained is washed with ether; the aqueous phase is acidified and extracted with ether. The organic phase is dried (Na2SO4), and the solvents are evaporated off: white solid (132.7 g; 96%).